Cas no 1289584-85-5 ((3R)-3-bromopyrrolidine)
(3R)-3-bromopyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-bromo-pyrrolidine
- (R)-3-bromopyrrolidine
- HT1040
- AM91615
- (3R)-3-bromopyrrolidine
-
- MDL: MFCD18837069
- Inchi: 1S/C4H8BrN/c5-4-1-2-6-3-4/h4,6H,1-3H2/t4-/m1/s1
- InChI Key: UKYCQJXBNJJMDX-SCSAIBSYSA-N
- SMILES: Br[C@H]1CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 46.8
- Topological Polar Surface Area: 12
(3R)-3-bromopyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1126293-250mg |
(R)-3-Bromo-pyrrolidine |
1289584-85-5 | 95% | 250mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126293-500mg |
(R)-3-Bromo-pyrrolidine |
1289584-85-5 | 95% | 500mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126293-1g |
(R)-3-Bromo-pyrrolidine |
1289584-85-5 | 95% | 1g |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126293-5g |
(R)-3-Bromo-pyrrolidine |
1289584-85-5 | 95% | 5g |
$3100 | 2024-07-28 | |
| Enamine | EN300-1166980-0.05g |
(3R)-3-bromopyrrolidine |
1289584-85-5 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-1166980-0.1g |
(3R)-3-bromopyrrolidine |
1289584-85-5 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-1166980-0.25g |
(3R)-3-bromopyrrolidine |
1289584-85-5 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-1166980-0.5g |
(3R)-3-bromopyrrolidine |
1289584-85-5 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-1166980-1.0g |
(3R)-3-bromopyrrolidine |
1289584-85-5 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-1166980-2.5g |
(3R)-3-bromopyrrolidine |
1289584-85-5 | 2.5g |
$1791.0 | 2023-06-08 |
(3R)-3-bromopyrrolidine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (3R)-3-bromopyrrolidine
Comprehensive Overview of (3R)-3-bromopyrrolidine (CAS No. 1289584-85-5): Properties, Applications, and Industry Insights
(3R)-3-bromopyrrolidine (CAS No. 1289584-85-5) is a chiral brominated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and stereospecific properties. As a pyrrolidine derivative, this compound serves as a critical building block in asymmetric synthesis, enabling the construction of complex molecules with high enantiomeric purity. The 3-bromo substitution on the pyrrolidine ring enhances its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes, making it indispensable in modern organic chemistry.
Recent trends in drug discovery highlight the growing demand for chiral intermediates like (3R)-3-bromopyrrolidine. With the rise of targeted therapies and personalized medicine, researchers are increasingly focusing on enantioselective synthesis to minimize off-target effects. This compound’s R-configuration at the 3-position offers distinct advantages in designing bioactive molecules, particularly in CNS-targeting drugs and protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role in optimizing pharmacokinetic profiles of candidate molecules.
From an industrial perspective, CAS 1289584-85-5 is synthesized via stereocontrolled bromination of (R)-pyrrolidin-3-ol, often employing N-bromosuccinimide (NBS) or phosphorus tribromide under inert conditions. The process typically achieves >98% ee (enantiomeric excess), as confirmed by chiral HPLC analysis. Manufacturers prioritize scalable protocols to meet the demands of contract research organizations (CROs) and API producers, with current market projections estimating a 12% CAGR for chiral bromo compounds through 2028.
Environmental and regulatory considerations are shaping the production landscape for 3-bromopyrrolidine derivatives. Green chemistry principles now drive innovations in solvent selection (e.g., switch to 2-MeTHF from DCM) and catalyst systems (e.g., enzymatic bromination). These advancements address common search queries like "sustainable synthesis of chiral bromides" and "scalable enantioselective bromination methods" – topics trending in AI-powered literature analysis tools such as CAS SciFinder.
The analytical characterization of (3R)-3-bromopyrrolidine involves advanced techniques including 1H/13C NMR (δ 3.85 ppm for H-3, J = 8.2 Hz), HRMS (m/z 149.9768 [M+H]+), and polarimetry ([α]D20 = +42.5° in CHCl3). These data points are crucial for quality control, particularly when the compound is used in GMP-compliant applications. Recent patent filings (e.g., WO2023056421) demonstrate its incorporation into novel kinase inhibitors, further validating its commercial relevance.
Emerging applications in material science have expanded the utility of CAS 1289584-85-5 beyond life sciences. Its ability to serve as a ligand precursor in OLED materials and conductive polymers responds to market needs for high-performance electronic components. This interdisciplinary potential makes it a frequent subject in search queries like "pyrrolidine-based functional materials" and "brominated N-heterocycles for optoelectronics".
Storage and handling protocols for (3R)-3-bromopyrrolidine require attention to moisture sensitivity (recommended storage under nitrogen at 2-8°C). While not classified as hazardous under GHS criteria, industry best practices emphasize using amber glass containers to prevent photodegradation. These operational details are increasingly sought after in digital knowledge bases, reflecting the compound’s transition from laboratory curiosity to mainstream industrial reagent.
Future research directions may explore enzymatic resolution techniques to improve the cost-efficiency of (3R)-3-bromopyrrolidine production, addressing frequent queries about "biocatalytic approaches to chiral bromides". With the FDA approving 43% more chiral drugs in 2022-2023 compared to the previous five-year period, the demand for optically pure intermediates like this pyrrolidine derivative shows no signs of slowing down.
1289584-85-5 ((3R)-3-bromopyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)